Cas no 1357860-88-8 (methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate)
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Chemical and Physical Properties
Names and Identifiers
-
- Benzoic acid, 2-[[3-(3-chlorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]-, methyl ester
- methyl 2-((2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl)sulfonyl)benzoate
- methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
- methyl 2-[[3-(3-chlorophenyl)-2-oxo-1,4,8-triazaspiro[4.5]dec-3-en-8-yl]sulfonyl]benzoate
-
- Inchi: 1S/C21H20ClN3O5S/c1-30-20(27)16-7-2-3-8-17(16)31(28,29)25-11-9-21(10-12-25)23-18(19(26)24-21)14-5-4-6-15(22)13-14/h2-8,13H,9-12H2,1H3,(H,24,26)
- InChI Key: VIVLAXUWEOODIC-UHFFFAOYSA-N
- SMILES: ClC1=C([H])C([H])=C([H])C(=C1[H])C1C(N([H])C2(C([H])([H])C([H])([H])N(C([H])([H])C2([H])[H])S(C2=C([H])C([H])=C([H])C([H])=C2C(=O)OC([H])([H])[H])(=O)=O)N=1)=O
Computed Properties
- Hydrogen Bond Donor Count: 1
- Hydrogen Bond Acceptor Count: 7
- Heavy Atom Count: 31
- Rotatable Bond Count: 5
- Complexity: 848
- XLogP3: 2.5
- Topological Polar Surface Area: 114
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Pricemore >>
| Related Categories | No. | Product Name | Cas No. | Purity | Specification | Price | update time | Inquiry |
|---|---|---|---|---|---|---|---|---|
| Life Chemicals | F3411-5420-2μmol |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 2μmol |
$57.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-5μmol |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 5μmol |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-10μmol |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 10μmol |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-20μmol |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 20μmol |
$79.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-1mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 1mg |
$54.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-2mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 2mg |
$59.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-3mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 3mg |
$63.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-4mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 4mg |
$66.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-5mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 5mg |
$69.0 | 2023-09-10 | ||
| Life Chemicals | F3411-5420-10mg |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate |
1357860-88-8 | 10mg |
$79.0 | 2023-09-10 |
methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate Related Literature
-
Eunice Y.-L. Hui,Bhimsen Rout,Yaw Sing Tan,Kok-Ping Chan,Charles W. Johannes Org. Biomol. Chem., 2018,16, 389-392
-
Andre Prates Pereira,Tao Dong,Eric P. Knoshaug,Nick Nagle,Ryan Spiller,Bonnie Panczak,Christopher J. Chuck,Philip T. Pienkos Sustainable Energy Fuels, 2020,4, 3400-3408
-
3. An all-solid-state imprinted polymer-based potentiometric sensor for determination of bisphenol S†Rongning Liang,Tanji Yin,Ruiqing Yao,Wei Qin RSC Adv., 2016,6, 73308-73312
-
Chih-Yu Chang,Yu-Chia Chang,Wen-Kuan Huang,Wen-Chi Liao,Hung Wang,Chieh Yeh,Bo-Chou Tsai,Yu-Ching Huang J. Mater. Chem. A, 2016,4, 7903-7913
Additional information on methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate
Introduction to Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate (CAS No. 1357860-88-8)
Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate, a compound with the chemical identifier CAS No. 1357860-88-8, represents a significant advancement in the field of medicinal chemistry and pharmacology. This intricate molecular structure has garnered considerable attention due to its unique pharmacophoric features and potential therapeutic applications.
The compound is characterized by a complex spirocyclic framework, which includes a triazaspiro[4.5]decane core. This core structure is a testament to the ingenuity of modern synthetic chemistry, enabling the creation of molecules with novel biological activities. The presence of a sulfonyl group attached to the benzene ring further enhances its pharmacological profile, making it a promising candidate for further investigation.
One of the most intriguing aspects of Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate is its potential role in modulating biological pathways associated with inflammation and pain management. Recent studies have highlighted the importance of spirocyclic compounds in developing new therapeutic agents due to their ability to interact with biological targets in unique ways. The triazaspiro[4.5]decane moiety, in particular, has shown promise in preclinical models for its anti-inflammatory properties.
In addition to its potential anti-inflammatory effects, Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate may also exhibit analgesic properties. This dual functionality makes it an attractive candidate for developing novel drugs that can address both inflammation and pain simultaneously. The benzene ring and the sulfonyl group contribute to its binding affinity for various enzymes and receptors involved in pain signaling pathways.
The synthesis of this compound involves multiple steps, each requiring precise control over reaction conditions to ensure high yield and purity. The introduction of the triazaspiro[4.5]decane core requires advanced techniques in organic synthesis, including cyclization and functional group transformations. The subsequent attachment of the sulfonyl group and the methyl ester at the benzoate moiety further complicates the synthetic route but ultimately results in a highly potent and versatile molecule.
Recent advancements in computational chemistry have enabled researchers to predict the biological activity of Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate with greater accuracy. Molecular docking studies have shown that this compound can interact with various targets, including cyclooxygenase (COX) enzymes and transient receptor potential (TRP) channels. These interactions are crucial for understanding its mechanism of action and for designing more effective derivatives.
The potential therapeutic applications of this compound extend beyond inflammation and pain management. Preliminary research suggests that it may also have neuroprotective properties, making it a candidate for treating neurodegenerative diseases such as Alzheimer's and Parkinson's disease. The ability of spirocyclic compounds to cross the blood-brain barrier efficiently could be a key factor in their success as neurotherapeutics.
In conclusion, Methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate represents a significant advancement in medicinal chemistry with numerous potential therapeutic applications. Its unique molecular structure and pharmacological profile make it an attractive candidate for further research and development. As our understanding of biological pathways continues to evolve, compounds like this one will play an increasingly important role in addressing some of the most challenging diseases faced by humanity today.
1357860-88-8 (methyl 2-{[2-(3-chlorophenyl)-3-oxo-1,4,8-triazaspiro[4.5]dec-1-en-8-yl]sulfonyl}benzoate) Related Products
- 2098070-20-1(2-(3-(Pyridin-3-yl)-1H-pyrazol-1-yl)acetimidamide)
- 2680771-01-9(4-cyclopentyl-3-{(prop-2-en-1-yloxy)carbonylamino}butanoic acid)
- 1444113-98-7(N-(3-cyanothiolan-3-yl)-2-[(2,2,2-trifluoroethyl)sulfanyl]pyridine-4-carboxamide)
- 332062-08-5(Fmoc-S-3-amino-4,4-diphenyl-butyric acid)
- 1270529-38-8(1,2,3,4,5,6-Hexahydro-[2,3]bipyridinyl-6-ol)
- 941977-17-9(N'-(3-chloro-2-methylphenyl)-N-2-(dimethylamino)-2-(naphthalen-1-yl)ethylethanediamide)
- 2138166-62-6(2,2-Difluoro-3-[methyl(2-methylbutyl)amino]propanoic acid)
- 89640-58-4(2-Iodo-4-nitrophenylhydrazine)
- 1449132-38-0(3-Fluoro-5-(2-fluoro-5-methylbenzylcarbamoyl)benzeneboronic acid)
- 2034271-14-0(2-(1H-indol-3-yl)-N-{[6-(thiophen-2-yl)-[1,2,4]triazolo[4,3-b]pyridazin-3-yl]methyl}acetamide)